Cas no 193694-04-1 (4-Bromo-1-(tert-butyldimethylsilyl)indole)

4-Bromo-1-(tert-butyldimethylsilyl)indole is a protected indole derivative featuring a bromine substituent at the 4-position and a tert-butyldimethylsilyl (TBS) group at the nitrogen. The TBS protection enhances stability, preventing unwanted side reactions during synthetic transformations, while the bromine serves as a versatile handle for further functionalization via cross-coupling or nucleophilic substitution. This compound is particularly useful in organic synthesis, especially in the preparation of complex heterocycles and pharmaceuticals, where selective manipulation of the indole scaffold is required. Its robust protecting group ensures compatibility with a range of reaction conditions, making it a valuable intermediate in multistep syntheses.
4-Bromo-1-(tert-butyldimethylsilyl)indole structure
193694-04-1 structure
Product Name:4-Bromo-1-(tert-butyldimethylsilyl)indole
CAS No:193694-04-1
MF:C14H20BrNSi
MW:310.304803848267
MDL:MFCD07787363
CID:135197
PubChem ID:2763236
Update Time:2025-06-06

4-Bromo-1-(tert-butyldimethylsilyl)indole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-(tert-butyldimethylsilyl)-1H-indole
    • 1H-Indole, 4-bromo-1-[(1,1-dimethylethyl)dimethylsilyl]-
    • 4-Bromo-1-(tert-butyldimethylsilyl)indole
    • (4-bromoindol-1-yl)-tert-butyl-dimethylsilane
    • (4-Bromo-1H-indol-1-yl)(tert-butyl)dimethylsilane
    • 4-Bromo-1-(tert-butyldimethylsilyl)-1H-indole 98%
    • 4-Bromo-1-[(tert-butyl)dimethylsilyl]-1H-indole98%
    • LTHHTJMKYUPWCR-UHFFFAOYSA-N
    • FT-0652466
    • 4-bromo-1-(t-butyldimethylsilyl)-1H-indole
    • J-514527
    • 193694-04-1
    • AS-48018
    • CS-0206466
    • F17548
    • MFCD07787363
    • AKOS015841194
    • SCHEMBL5511626
    • A813664
    • C14H20BrNSi
    • DTXSID20376830
    • 4-Bromo-1-[tert-butyl(dimethyl)silyl]-1H-indole
    • MDL： MFCD07787363
    • Inchi： 1S/C14H20BrNSi/c1-14(2,3)17(4,5)16-10-9-11-12(15)7-6-8-13(11)16/h6-10H,1-5H3
    • InChI Key： LTHHTJMKYUPWCR-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2=C1C=CN2[Si](C)(C)C(C)(C)C

Computed Properties

  • Exact Mass: 309.05500
  • Monoisotopic Mass: 309.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.9A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.17
  • Melting Point: 82-84
  • Boiling Point: 293°Cat760mmHg
  • Flash Point: 131°C
  • Refractive Index: 1.533
  • PSA: 4.93000
  • LogP: 5.25710

4-Bromo-1-(tert-butyldimethylsilyl)indole Security Information

4-Bromo-1-(tert-butyldimethylsilyl)indole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1-(tert-butyldimethylsilyl)indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
016199-1g
4-Bromo-1-(tert-butyldimethylsilyl)indole
 193694-04-1 95%
1g
 ￡56.00 2022-03-01
Fluorochem
016199-5g
4-Bromo-1-(tert-butyldimethylsilyl)indole
 193694-04-1 95%
5g
 ￡250.00 2022-03-01
Fluorochem
016199-25g
4-Bromo-1-(tert-butyldimethylsilyl)indole
 193694-04-1 95%
25g
 ￡1000.00 2022-03-01
Apollo Scientific
OR3535-1g
4-Bromo-1-[(tert-butyl)dimethylsilyl]-1H-indole
 193694-04-1 98%
1g
 £82.00 2025-02-19
Apollo Scientific
OR3535-5g
4-Bromo-1-[(tert-butyl)dimethylsilyl]-1H-indole
 193694-04-1 98%
5g
 £325.00 2025-02-19
Matrix Scientific
069462-1g
4-Bromo-1-(tert-butyldimethylsilyl)indole, 98+%
 193694-04-1 98+%
1g
 $114.00 2023-09-09
Matrix Scientific
069462-5g
4-Bromo-1-(tert-butyldimethylsilyl)indole, 98+%
 193694-04-1 98+%
5g
 $465.00 2023-09-09
Matrix Scientific
069462-25g
4-Bromo-1-(tert-butyldimethylsilyl)indole, 98+%
 193694-04-1 98+%
25g
 $1344.00 2023-09-09
TRC
B059985-1g
4-Bromo-1-(tert-butyldimethylsilyl)indole
 193694-04-1
1g
 $ 420.00 2022-06-07
TRC
B059985-2.5g
4-Bromo-1-(tert-butyldimethylsilyl)indole
 193694-04-1
2.5g
 $ 700.00 2022-06-07

4-Bromo-1-(tert-butyldimethylsilyl)indole Production Method

4-Bromo-1-(tert-butyldimethylsilyl)indole Related Literature

Related Categories

193694-04-1 (4-Bromo-1-(tert-butyldimethylsilyl)indole) Related Products

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent